Cas no 61788-45-2 (Octadecylamine)

• Product Name: Octadecylamine
• CAS No: 61788-45-2
• Molecular Formula: C₁₈H₃₉N
• Molecular Weight: 269.5090
• CID: 57742
• PubChem ID: 15793

Octadecylamine Properties

Names and Identifiers

• Amines, hydrogenated tallow alkyl
• Hydrogenated tallow alkyl amines
• Hydrogenated tallow amine
• A HT
• Hydrogenated tallow amines
• Stearyl Amine
• Tallowalkylamine, hydrogenated
• OCTADECYLAMINE
• octadecan-1-amine
• 1-Octadecanamine
• Octadecanamine
• Stearylamine
• 1-Aminooctadecane
• Stearamine
• n-Octadecylamine
• 1-Octadecylamine
• n-Stearylamine
• Armofilm
• Monooctadecylamine
• Nissan amine AB
• Alamine 7
• Noram SH
• Alamine 7D
• Oktadecylamin
• Armeen 18D
• Adogenen 142
• Armeen 118D
• Amine AB
• Armeen 18
• Farmin 80
• Crodamine 1.18D
• Kemamine P990
• Hydrogenated tallowamine
• Kemamine P 990
• Oktadecylamin [Czech]
• Armid HTD
• BDBM50147579
• NCIOpen2_007744
• NSC-9857
• NS00009570
• F3145-0795
• OCTADECANE,1-AMINO
• Octadecylamine, >=99.0% (GC)
• FFV58UNY7O
• Amine 18-90
• DTXSID1025801
• STEARAMINE [INCI]
• O0014
• Z57204689
• 4-04-00-00825 (Beilstein Handbook Reference)
• STR09001
• 1-Octadecanamine, 9CI
• 124-30-1
• Armeen 1180
• Octadecyl amine
• Octadecylamine, technical grade, 90%
• CS-W012394
• Steamfilm FG
• octadecane, 1-amino-
• Kemamine P-990, P-990D
• nStearylamine
• EC 204-695-3
• CCRIS 4688
• 1Octadecanamine
• SCHEMBL2159903
• C18H39N
• 61788-45-2
• D70506
• OCTADECYLAMINE [HSDB]
• Octadecylamineadogenen 142
• NCGC00164134-01
• SCHEMBL6253291
• STK062786
• HSDB 1194
• Q2013790
• EN300-18141
• EINECS 204-695-3
• A833419
• DTXCID505801
• EC 262-976-6
• Octadecylamine, 97%
• 1Octadecylamine
• UNII-FFV58UNY7O
• GENAMIN SH 100
• AI3-14661
• AKOS000269090
• WLN: Z18
• 1-octadecyl amine
• 1Aminooctadecane
• NSC9857
• CHEBI:63866
• CHEMBL55860
• BRN 0636111
• MFCD00008159
• J-005064
• SCHEMBL3868686
• EINECS 262-976-6
• nOctadecylamine
• NSC 9857
• SCHEMBL12291
• Hydrogenated tallowalkylamines
• Stearyl amine

• InChIKey： REYJJPSVUYRZGE-UHFFFAOYSA-N
• Inchi： 1S/C18H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-19H2,1H3
• SMILES： N([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 269.30847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 16
• Monoisotopic Mass: 269.30825
• Heavy Atom Count: 19
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.5
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 6.90690
• PSA: 26.02
• Refractive Index: Index of refraction: 1.4522 @ 20 °C
• Boiling Point: >300℃
• Melting Point: 39-45℃
• Flash Point: 154.1 °C
• Color/Form: 白色 片 或粉末
• Density: 9.29 (NTP, 1992) (Relative to Air)